Cas no 2757917-69-2 (Tert-butyl 3-(1-{[(tert-butoxy)carbonyl]amino}-2-methylpropan-2-yl)-3-hydroxyazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(1-{[(tert-butoxy)carbonyl]amino}-2-methylpropan-2-yl)-3-hydroxyazetidine-1-carboxylate
• CAS No: 2757917-69-2
• MF: C₁₇H₃₂N₂O₅
• MW: 344.446385383606
• CID: 5993923
• PubChem ID: 165752180
• Update Time: 2025-10-29

Tert-butyl 3-(1-{[(tert-butoxy)carbonyl]amino}-2-methylpropan-2-yl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37100350
• tert-butyl 3-(1-{[(tert-butoxy)carbonyl]amino}-2-methylpropan-2-yl)-3-hydroxyazetidine-1-carboxylate
• 2757917-69-2
• Tert-butyl 3-(1-{[(tert-butoxy)carbonyl]amino}-2-methylpropan-2-yl)-3-hydroxyazetidine-1-carboxylate

• Inchi： 1S/C17H32N2O5/c1-14(2,3)23-12(20)18-9-16(7,8)17(22)10-19(11-17)13(21)24-15(4,5)6/h22H,9-11H2,1-8H3,(H,18,20)
• InChI Key： DARGAXOQBQXNDM-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C1)C(C)(C)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 344.23112213g/mol
• Monoisotopic Mass: 344.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.1Ų

Additional information on Tert-butyl 3-(1-{[(tert-butoxy)carbonyl]amino}-2-methylpropan-2-yl)-3-hydroxyazetidine-1-carboxylate

Introduction to Tert-butyl 3-(1-{[(tert-butoxy)carbonyl]amino}-2-methylpropan-2-yl)-3-hydroxyazetidine-1-carboxylate (CAS No. 2757917-69-2)

Tert-butyl 3-(1-{[(tert-butoxy)carbonyl]amino}-2-methylpropan-2-yl)-3-hydroxyazetidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2757917-69-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their structural versatility and biological activity. The presence of multiple functional groups, including a tert-butoxy carbonyl (Boc) group, an amino group, and a hydroxy group, makes this molecule a promising candidate for further exploration in drug development.

The Boc-amino moiety is particularly noteworthy as it provides stability to the amino group under various reaction conditions, making it an excellent protecting group in peptide synthesis. Additionally, the hydroxyazetidine core structure suggests potential applications in the design of bioactive molecules targeting specific enzymatic or receptor interactions. The 2-methylpropan-2-yl side chain further enhances the molecular complexity, allowing for diverse chemical modifications and functionalization strategies.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like Tert-butyl 3-(1-{[(tert-butoxy)carbonyl]amino}-2-methylpropan-2-yl)-3-hydroxyazetidine-1-carboxylate are being extensively studied for their potential applications in treating various diseases, including inflammatory disorders, infectious diseases, and cancers. The unique structural features of this compound make it an attractive scaffold for designing molecules that can interact with biological targets in a highly specific manner.

One of the most compelling aspects of this compound is its potential role in the development of protease inhibitors. Proteases are enzymes that play crucial roles in numerous biological processes, including protein degradation, signal transduction, and cell proliferation. Inhibiting these enzymes has been a major strategy in drug discovery, particularly for conditions such as cancer and inflammation. The hydroxyazetidine ring and the Boc-amino group in Tert-butyl 3-(1-{[(tert-butoxy)carbonyl]amino}-2-methylpropan-2-yl)-3-hydroxyazetidine-1-carboxylate provide a framework that can be modified to target specific protease active sites effectively.

Recent studies have demonstrated that azetidine derivatives can exhibit potent inhibitory activity against various proteases, including matrix metalloproteinases (MMPs), which are involved in tissue degradation and have been implicated in diseases such as rheumatoid arthritis and cancer metastasis. The structural flexibility of the hydroxyazetidine core allows for the optimization of binding interactions with the protease active site, while the Boc-amino group ensures stability during synthetic modifications. This combination makes Tert-butyl 3-(1-{[(tert-butoxy)carbonyl]amino}-2-methylpropan-2-yl)-3-hydroxyazetidine-1-carboxylate a valuable building block for designing novel protease inhibitors.

Another area where this compound shows promise is in the field of immunomodulation. The ability to modulate immune responses is crucial for treating autoimmune diseases, allergies, and infectious diseases. The unique chemical structure of Tert-butyl 3-(1-{[(tert-butoxy)carbonyl]amino}-2-methylpropan-2-yl)-3-hydroxyazetidine-1-carboxylate suggests that it may interact with immune cells or signaling pathways involved in immune regulation. Preliminary research indicates that derivatives of this compound could potentially inhibit pro-inflammatory cytokine production or enhance regulatory T cell activity, thereby providing a new therapeutic approach for managing immune-related disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Boc-amino group is typically achieved through reductive amination or other protecting group strategies commonly employed in peptide chemistry. Subsequent functionalization of the hydroxyazetidine core requires careful consideration to maintain structural integrity while introducing additional functional groups for biological activity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been explored to enhance the efficiency of these transformations.

In conclusion, Tert-butyl 3-(1-{[(tert-butoxy)carbonyl]amino}-2-methylpropan-2-yl)-3-hydroxyazetidine-1-carboxylate (CAS No. 2757917-69-2) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its potential applications in protease inhibition and immunomodulation highlight its significance as a lead compound for further drug discovery efforts. As research continues to uncover new biological targets and mechanisms, compounds like this will play an increasingly important role in developing next-generation therapeutics.